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Compound of Interest

Compound Name: 3,4,5-Trichloronitrobenzene

Cat. No.: B033126 Get Quote

This guide provides an overview of the core physicochemical properties of 3,4,5-
trichloronitrobenzene, a chemical compound utilized as an intermediate in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Physicochemical Data
The fundamental molecular characteristics of 3,4,5-trichloronitrobenzene are summarized in

the table below.

Property Value Source

Molecular Formula C6H2Cl3NO2 [1][2][3][4][5]

Molecular Weight 226.45 g/mol [1][5][6]

226.44 g/mol [2][4]

Appearance
White to light yellow crystalline

powder
[7]

CAS Number 20098-48-0 [2][3][4]

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,4,5-trichloronitrobenzene can be

complex and are often proprietary. However, a general synthetic approach involves the nitration
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of 1,2,3-trichlorobenzene. The precise conditions, including temperature, reaction time, and

purification methods, are critical for achieving high purity and yield. For instance, one synthetic

route describes the diazotization of 2,6-dichloro-4-nitroaniline followed by a Sandmeyer-type

reaction to introduce the third chlorine atom.[7]

Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular properties.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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